molecular formula C18H11N3O3 B7127246 8-Nitro-5-quinolin-6-yloxyisoquinoline

8-Nitro-5-quinolin-6-yloxyisoquinoline

Cat. No.: B7127246
M. Wt: 317.3 g/mol
InChI Key: WYUIPVPQQYMQAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Nitro-5-quinolin-6-yloxyisoquinoline is a nitro-substituted isoquinoline derivative featuring a nitro group at position 8 and a quinolin-6-yloxy substituent at position 5 (Figure 1). Isoquinoline, a heterocyclic aromatic compound comprising fused benzene and pyridine rings, serves as the core scaffold.

For example, 5-bromo-8-nitroisoquinoline () is synthesized via bromination and nitration steps, suggesting that similar methods could apply to the target compound.

Potential applications of 8-nitro-5-quinolin-6-yloxyisoquinoline may include medicinal chemistry, given the pharmacological activities observed in structurally related nitroquinolines and isoquinolines (e.g., antimicrobial, anticancer) .

Properties

IUPAC Name

8-nitro-5-quinolin-6-yloxyisoquinoline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H11N3O3/c22-21(23)17-5-6-18(14-7-9-19-11-15(14)17)24-13-3-4-16-12(10-13)2-1-8-20-16/h1-11H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WYUIPVPQQYMQAX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=CC(=C2)OC3=C4C=CN=CC4=C(C=C3)[N+](=O)[O-])N=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H11N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Substituent Analysis

The table below compares 8-nitro-5-quinolin-6-yloxyisoquinoline with key structural analogs:

Compound Name Core Structure Substituents Molecular Formula Key Properties References
8-Nitro-5-quinolin-6-yloxyisoquinoline Isoquinoline -NO₂ (C8), -O-quinolin-6-yl (C5) C₁₈H₁₁N₃O₃* Hypothesized lower solubility due to bulky substituent; potential bioactivity via nitro group and π interactions. N/A
5-Bromo-8-nitroisoquinoline Isoquinoline -Br (C5), -NO₂ (C8) C₉H₅BrN₂O₂ Used in metalation reactions to synthesize 6-aminoisoquinoline; bromo group enables nucleophilic substitution .
6-Methyl-5-nitroisoquinoline Isoquinoline -CH₃ (C6), -NO₂ (C5) C₁₀H₈N₂O₂ Yellow-orange crystalline solid; soluble in organic solvents; nitro at C5 enhances electrophilic reactivity .
5-Nitroisoquinoline Isoquinoline -NO₂ (C5) C₉H₆N₂O₂ Melting point: 106–110°C; simpler structure with nitro at C5 enables diverse derivatization .
8-Nitroquinoline Quinoline -NO₂ (C8) C₉H₆N₂O₂ Planar molecular structure (dihedral angle: 3.0°); synthesized via acrolein and o-nitrophenol .
8-Hydroxy-5-nitroquinoline (Nitroxoline) Quinoline -OH (C8), -NO₂ (C5) C₉H₆N₂O₃ Melting point: 181–183°C; antimicrobial agent; nitro at C5 and hydroxyl at C8 enhance bioavailability .

*Estimated formula based on structural analogy.

Key Comparisons

Electronic and Steric Effects
  • Nitro Group Position: The nitro group at C8 in the target compound contrasts with Nitroxoline’s nitro at C5.
  • Quinolinyloxy vs. Smaller Substituents: The bulky quinolin-6-yloxy group at C5 in the target compound may reduce solubility in polar solvents compared to 5-nitroisoquinoline or 6-methyl-5-nitroisoquinoline. However, it could enhance lipophilicity and membrane permeability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.